Cas no 1213217-50-5 ((3R)-3-amino-3-(5-fluoro-2-nitrophenyl)propan-1-ol)

• Product Name: (3R)-3-amino-3-(5-fluoro-2-nitrophenyl)propan-1-ol
• CAS No: 1213217-50-5
• MF: C₉H₁₁FN₂O₃
• MW: 214.193645715714
• CID: 6043563
• PubChem ID: 165511056
• Update Time: 2025-10-16

(3R)-3-amino-3-(5-fluoro-2-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (3R)-3-amino-3-(5-fluoro-2-nitrophenyl)propan-1-ol
• 1213217-50-5
• EN300-1164095

• Inchi： 1S/C9H11FN2O3/c10-6-1-2-9(12(14)15)7(5-6)8(11)3-4-13/h1-2,5,8,13H,3-4,11H2/t8-/m1/s1
• InChI Key： GUNJVRHOVRFTHO-MRVPVSSYSA-N
• SMILES： FC1C=CC(=C(C=1)[C@@H](CCO)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 214.07537038g/mol
• Monoisotopic Mass: 214.07537038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 92.1Ų

Additional information on (3R)-3-amino-3-(5-fluoro-2-nitrophenyl)propan-1-ol

(3R)-3-amino-3-(5-fluoro-2-nitrophenyl)propan-1-ol: A Comprehensive Overview

The compound with CAS No. 1213217-50-5, known as (3R)-3-amino-3-(5-fluoro-2-nitrophenyl)propan-1-ol, is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of amino alcohols, which are widely studied due to their versatile properties and roles in biological systems. The molecule consists of a chiral center at the third carbon atom, making it an enantiomerically pure compound, which is crucial for its biological activity and pharmaceutical applications.

Key structural features of this compound include the presence of an amino group (-NH₂), a hydroxyl group (-OH), and a substituted phenyl ring. The phenyl ring is further substituted with a fluoro group at the 5-position and a nitro group at the 2-position, which significantly influences the electronic properties and reactivity of the molecule. These substituents not only enhance the stability of the compound but also contribute to its potential as a building block in organic synthesis.

Recent studies have highlighted the importance of chiral amino alcohols in asymmetric catalysis and enantioselective synthesis. The (3R) configuration of this compound makes it particularly valuable in such contexts, as it can serve as a chiral auxiliary or a catalyst in enantioselective reactions. For instance, researchers have explored its use in the synthesis of complex natural products and biologically active molecules, where precise stereocontrol is essential.

The synthesis of (3R)-3-amino-3-(5-fluoro-2-nitrophenyl)propan-1-ol involves multi-step processes that require careful optimization to achieve high enantiomeric excess. One common approach involves the use of chiral resolution techniques, such as enzymatic resolution or crystallization, to separate the enantiomers. Additionally, advancements in asymmetric catalysis have enabled more efficient syntheses, reducing costs and improving yields.

In terms of applications, this compound has shown promise in drug discovery and development. Its structure resembles certain pharmacophores found in bioactive molecules, making it a potential candidate for further exploration as a lead compound. For example, studies have indicated that derivatives of this compound may exhibit inhibitory activity against specific enzymes or receptors, opening avenues for therapeutic interventions.

Moreover, the presence of both amino and hydroxyl groups in this molecule makes it suitable for bioconjugation reactions. These reactions are pivotal in biochemistry and molecular biology, where molecules are often modified to enhance their functionality or compatibility with biological systems. The ability to form stable bonds with other biomolecules could extend its utility in areas such as diagnostics and drug delivery systems.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its impact on ecosystems. Recent research has focused on identifying microorganisms capable of metabolizing similar compounds, which could provide insights into bioremediation strategies. This knowledge is particularly relevant given the increasing emphasis on sustainable chemistry and green chemical processes.

In conclusion, (3R)-3-amino-3-(5-fluoro-2-nitrophenyl)propan-1-ol represents a valuable molecule with diverse applications across multiple disciplines. Its unique structure, chiral properties, and functional groups make it an attractive target for further research and development. As advancements in synthetic methodologies and analytical techniques continue to evolve, this compound is likely to play an even more significant role in shaping future innovations in chemistry and biology.